2-Bromooxazole-5-carboxylic acid
Overview
Description
2-Bromooxazole-5-carboxylic acid (CAS Number: 54045-76-0) is a chemical compound with the molecular formula C₄H₂BrNO₂S . It exists as a solid at room temperature and is commonly used in organic synthesis and medicinal chemistry . The compound’s structure features a thiazole ring substituted with a bromine atom and a carboxylic acid group.
Synthesis Analysis
The synthesis of this compound involves several steps. One common method is the bromination of oxazole-5-carboxylic acid using a brominating agent. The reaction proceeds under appropriate conditions to yield the desired product. Researchers have explored various synthetic routes to optimize yield and purity .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered thiazole ring fused with an oxazole ring. The bromine atom is attached to the thiazole ring, while the carboxylic acid group is positioned at the 5-position of the oxazole ring. The compound’s three-dimensional arrangement influences its reactivity and interactions with other molecules .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. Notably, it can undergo nucleophilic substitution reactions at the bromine position, leading to the introduction of different functional groups. Additionally, the carboxylic acid group allows for esterification, amidation, and other transformations. Researchers have investigated its reactivity in the context of drug development and synthetic methodologies .
Physical and Chemical Properties Analysis
Mechanism of Action
The specific biological mechanism of action for 2-Bromooxazole-5-carboxylic acid depends on its context. In medicinal chemistry, it may serve as a building block for designing potential drug candidates. Its interactions with biological targets, such as enzymes or receptors, would determine its pharmacological effects. Further studies are needed to elucidate its precise mechanisms in specific applications .
Safety and Hazards
Future Directions
Researchers continue to explore the applications of 2-Bromooxazole-5-carboxylic acid. Its potential as a synthetic intermediate, drug scaffold, or catalyst precursor warrants further investigation. Future studies may focus on optimizing its synthesis, understanding its biological activity, and developing novel derivatives for therapeutic purposes .
Properties
IUPAC Name |
2-bromo-1,3-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNO3/c5-4-6-1-2(9-4)3(7)8/h1H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJBUGQHOPFBVOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=N1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80719249 |
Source
|
| Record name | 2-Bromo-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80719249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1373253-25-8 |
Source
|
| Record name | 2-Bromo-5-oxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1373253-25-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80719249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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